N-trans-Feruloyloctopamine

• CAS No.: 66648-44-0
• Product Name: N-trans-Feruloyloctopamine
• Molecular Formula: C18H19NO5
• Molecular Weight: 329.3 g/mol
• IUPAC Name: (E)-N-[2-hydroxy-2-(4-hydroxyphenyl)ethyl]-3-(4-hydroxy-3-methoxyphenyl)prop-2-enamide
• Standard InChI: InChI=1S/C18H19NO5/c1-24-17-10-12(2-8-15(17)21)3-9-18(23)19-11-16(22)13-4-6-14(20)7-5-13/h2-10,16,20-22H,11H2,1H3,(H,19,23)/b9-3+
• Standard InChIKey: VJSCHQMOTSXAKB-YCRREMRBSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/C(=O)NCC(C2=CC=C(C=C2)O)O)O
• SMILES: COC1=C(C=CC(=C1)C=CC(=O)NCC(C2=CC=C(C=C2)O)O)O
• Canonical SMILES: COC1=C(C=CC(=C1)C=CC(=O)NCC(C2=CC=C(C=C2)O)O)O
• Appearance: Powder
• Melting Point: 164-165°C
• Physical Description: Solid
• Description: N-trans-Feruloyloctopamine belongs to the class of organic compounds known as hydroxycinnamic acids and derivatives. Hydroxycinnamic acids and derivatives are compounds containing an cinnamic acid (or a derivative thereof) where the benzene ring is hydroxylated. N-trans-Feruloyloctopamine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, N-trans-feruloyloctopamine is primarily located in the cytoplasm. Outside of the human body, N-trans-feruloyloctopamine can be found in a number of food items such as red bell pepper, yellow bell pepper, potato, and pepper (c. annuum). This makes N-trans-feruloyloctopamine a potential biomarker for the consumption of these food products.
• Synonyms: N-feruloyloctopamine; N-trans-feruloyloctopamine
• PubChem Compound: 24096391
• Last Modified: Nov 11 2021